Cas no 2143467-62-1 (N-Benzyl-2-chloro-N-[1-(4-morpholin-4-ylbenzoyl)azepan-4-yl]acetamide)

N-Benzyl-2-chloro-N-[1-(4-morpholin-4-ylbenzoyl)azepan-4-yl]acetamide is a specialized chemical compound featuring a benzyl-chloroacetamide core integrated with a morpholine-substituted benzoyl-azepane moiety. Its structural complexity makes it valuable in medicinal chemistry and pharmaceutical research, particularly as an intermediate in the synthesis of biologically active molecules. The presence of both morpholine and azepane rings enhances its potential as a scaffold for drug discovery, offering opportunities for modulation of pharmacokinetic properties. The chloroacetamide group provides reactivity for further functionalization, enabling precise derivatization. This compound is suited for applications in targeted synthesis, where controlled reactivity and structural diversity are critical. Proper handling and storage under inert conditions are recommended due to its sensitivity.

N-Benzyl-2-chloro-N-[1-(4-morpholin-4-ylbenzoyl)azepan-4-yl]acetamide structure

2143467-62-1 structure

Product Name:N-Benzyl-2-chloro-N-[1-(4-morpholin-4-ylbenzoyl)azepan-4-yl]acetamide

CAS No:2143467-62-1

MF:C₂₆H₃₂ClN₃O₃

MW:470.00358581543

CID:4744778

Update Time:2025-10-31

N-Benzyl-2-chloro-N-[1-(4-morpholin-4-ylbenzoyl)azepan-4-yl]acetamide Chemical and Physical Properties

Names and Identifiers

- BPK 29 pound>>BPK29
- BCP31310
- N-Benzyl-2-chloro-N-[1-(4-morpholin-4-ylbenzoyl)azepan-4-yl]acetamide
- Inchi： 1S/C26H32ClN3O3/c27-19-25(31)30(20-21-5-2-1-3-6-21)24-7-4-13-29(14-12-24)26(32)22-8-10-23(11-9-22)28-15-17-33-18-16-28/h1-3,5-6,8-11,24H,4,7,12-20H2
- InChI Key： ZKWKNYRAPOSUDO-UHFFFAOYSA-N
- SMILES： ClCC(N(CC1C=CC=CC=1)C1CCN(C(C2C=CC(=CC=2)N2CCOCC2)=O)CCC1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 33
Rotatable Bond Count: 6
Complexity: 628
XLogP3: 3.7
Topological Polar Surface Area: 53.1

N-Benzyl-2-chloro-N-[1-(4-morpholin-4-ylbenzoyl)azepan-4-yl]acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce53246-5mg	BPK-29	2143467-62-1	98%	5mg	￥1708.00	2023-09-07
Biosynth	TKD46762-5 mg	BPK-29	2143467-62-1		5mg	$190.60	2023-01-02
Biosynth	TKD46762-10 mg	BPK-29	2143467-62-1		10mg	$304.90	2023-01-02
Biosynth	TKD46762-25 mg	BPK-29	2143467-62-1		25mg	$571.75	2023-01-02
Biosynth	TKD46762-50 mg	BPK-29	2143467-62-1		50mg	$915.00	2023-01-02
Biosynth	TKD46762-100 mg	BPK-29	2143467-62-1		100MG	$1,464.00	2023-01-02

N-Benzyl-2-chloro-N-[1-(4-morpholin-4-ylbenzoyl)azepan-4-yl]acetamide Related Literature

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Additional information on N-Benzyl-2-chloro-N-[1-(4-morpholin-4-ylbenzoyl)azepan-4-yl]acetamide

N-Benzyl-2-chloro-N-[1-(4-morpholin-4-ylbenzoyl)azepan-4-yl]acetamide: A Comprehensive Overview

The compound with CAS No. 2143467-62-1, known as N-Benzyl-2-chloro-N-[1-(4-morpholin-4-ylbenzoyl)azepan-4-yl]acetamide, is a complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound is characterized by its intricate structure, which includes a benzoyl group, a morpholine ring, and an azepane moiety. The presence of these functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the importance of azepane derivatives in medicinal chemistry due to their unique pharmacokinetic properties and ability to interact with various biological targets. The morpholin-4-ylbenzoyl group in this compound contributes to its stability and bioavailability, while the N-Benzyl substituent enhances its lipophilicity, making it more suitable for crossing biological membranes. These attributes have positioned this compound as a valuable tool in the design of novel therapeutic agents.

The synthesis of N-Benzyl-2-chloro-N-[1-(4-morpholin-4-ylbenzoyl)azepan-4-yl]acetamide involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the formation of the azepane ring, the introduction of the benzoyl group, and the subsequent acylation and alkylation reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound meets the stringent requirements of pharmaceutical applications.

In terms of biological activity, this compound has shown remarkable potential in modulating various cellular pathways. For instance, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory processes, making it a potential candidate for anti-inflammatory drug development. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been explored, highlighting its role in neuromodulatory functions.

The structural versatility of N-Benzyl-2-chloro-N-[1-(4-morpholin-4-ylbenzoyl)azepan-4-yl]acetamide allows for further modifications to enhance its therapeutic profile. By altering the substituents on the azepane ring or modifying the benzoyl group, researchers can tailor its properties to target specific diseases or improve its pharmacokinetic characteristics. This adaptability underscores its significance as a lead compound in drug discovery programs.

Moreover, the integration of computational chemistry tools has significantly accelerated the exploration of this compound's potential. Molecular docking studies have provided insights into its binding modes with various protein targets, while pharmacokinetic modeling has predicted its absorption, distribution, metabolism, and excretion (ADME) properties. These computational approaches have complemented experimental studies, enabling a more comprehensive understanding of the compound's behavior in biological systems.

In conclusion, N-Benzyl-2-chloro-N-[1-(4-morpholin-4-ybenzoyl)azepan